![molecular formula C17H10ClNO6 B353396 4-[(4-Chlorophenyl)(hydroxy)methylene]-5-(4-nitrophenyl)dihydro-2,3-furandione CAS No. 834901-67-6](/img/structure/B353396.png)
4-[(4-Chlorophenyl)(hydroxy)methylene]-5-(4-nitrophenyl)dihydro-2,3-furandione
Overview
Description
4-[(4-Chlorophenyl)(hydroxy)methylene]-5-(4-nitrophenyl)dihydro-2,3-furandione is a useful research compound. Its molecular formula is C17H10ClNO6 and its molecular weight is 359.7g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(4-Chlorophenyl)(hydroxy)methylene]-5-(4-nitrophenyl)dihydro-2,3-furandione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(4-Chlorophenyl)(hydroxy)methylene]-5-(4-nitrophenyl)dihydro-2,3-furandione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
834901-67-6 |
|---|---|
Product Name |
4-[(4-Chlorophenyl)(hydroxy)methylene]-5-(4-nitrophenyl)dihydro-2,3-furandione |
Molecular Formula |
C17H10ClNO6 |
Molecular Weight |
359.7g/mol |
IUPAC Name |
(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(4-nitrophenyl)oxolane-2,3-dione |
InChI |
InChI=1S/C17H10ClNO6/c18-11-5-1-9(2-6-11)14(20)13-15(21)17(22)25-16(13)10-3-7-12(8-4-10)19(23)24/h1-8,16,20H/b14-13- |
InChI Key |
UUWWCGZXBZCMPD-YPKPFQOOSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C2/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C(=O)O2)[N+](=O)[O-] |
SMILES |
C1=CC(=CC=C1C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)O2)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)O2)[N+](=O)[O-] |
Origin of Product |
United States |
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